Cas no 1132881-71-0 (2-amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide)

• Product Name: 2-amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide
• CAS No: 1132881-71-0
• MF: C₁₄H₂₂N₂O₃S
• MW: 298.401082515717
• CID: 5230540
• PubChem ID: 43126094
• Update Time: 2025-05-23

2-amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-N-ethyl-4-(methylsulfonyl)-N-(phenylmethyl)-
• 2-amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide

• Inchi： 1S/C14H22N2O3S/c1-3-16(11-12-7-5-4-6-8-12)14(17)13(15)9-10-20(2,18)19/h4-8,13H,3,9-11,15H2,1-2H3
• InChI Key： HWWPHSWCOZRJNL-UHFFFAOYSA-N
• SMILES： C(N(CC)CC1=CC=CC=C1)(=O)C(N)CCS(C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide

Comprehensive Analysis of 2-amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide (CAS No. 1132881-71-0)

2-amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide (CAS No. 1132881-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique methanesulfonyl and benzyl-ethyl functional groups, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, which includes an amino group and a butanamide backbone, makes it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting specific enzymatic pathways.

The growing interest in 2-amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide is reflected in the increasing number of scientific publications and patents referencing this compound. One of the key reasons for its popularity is its ability to act as a building block for more complex molecules. For instance, its methanesulfonyl group is often utilized to enhance the solubility and bioavailability of drug candidates. This aligns with current trends in pharmaceutical research, where improving drug delivery systems is a major focus. Additionally, the compound's benzyl-ethyl moiety is frequently explored for its potential to modulate receptor interactions, making it a valuable tool in medicinal chemistry.

In the context of modern drug development, 2-amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide is often discussed alongside terms like "small molecule inhibitors" and "structure-activity relationships." These keywords are highly relevant to researchers who are investigating the compound's efficacy in inhibiting specific proteins or enzymes. For example, recent studies have explored its role in the design of kinase inhibitors, which are crucial in treating various diseases. The compound's amino group also makes it a candidate for further functionalization, allowing scientists to tailor its properties for specific applications.

Another area where 2-amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide shows promise is in the field of bioconjugation. Its reactive amino group can be used to link it to other molecules, such as peptides or antibodies, creating hybrid compounds with enhanced functionalities. This is particularly relevant in the development of targeted therapies, where precision medicine is becoming increasingly important. The compound's methanesulfonyl group further adds to its utility by providing stability under physiological conditions, a critical factor in drug design.

From a synthetic chemistry perspective, the preparation of 2-amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide involves multi-step reactions that highlight its complexity and versatility. Researchers often employ amide coupling and sulfonylation techniques to achieve high yields and purity. The compound's butanamide backbone serves as a scaffold for further modifications, enabling the creation of diverse derivatives. This flexibility is one of the reasons why it is frequently cited in patents related to drug discovery and chemical biology.

In conclusion, 2-amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide (CAS No. 1132881-71-0) is a compound of significant interest in both academic and industrial research. Its unique structural features, including the amino, benzyl-ethyl, and methanesulfonyl groups, make it a valuable asset in the development of new therapeutic agents. As the demand for innovative drug candidates continues to rise, this compound is likely to remain at the forefront of scientific exploration. Its applications in kinase inhibition, bioconjugation, and structure-activity relationship studies underscore its importance in modern chemistry and pharmacology.